Cas no 1553528-07-6 (1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol)

1-(2,6-Dimethyloxan-4-yl)amino-2-methylpropan-2-ol is a chiral amino alcohol derivative characterized by its oxane (tetrahydropyran) and isopropanolamine structural motifs. The compound's stereochemistry and functional groups make it a versatile intermediate in organic synthesis, particularly for asymmetric catalysis and pharmaceutical applications. Its rigid oxane ring enhances conformational stability, while the amino and hydroxyl groups provide sites for further derivatization. The presence of methyl substituents on the oxane ring influences steric and electronic properties, potentially improving selectivity in reactions. This compound is of interest in medicinal chemistry for its potential as a building block in bioactive molecule design.
1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol structure
1553528-07-6 structure
Product name:1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol
CAS No:1553528-07-6
MF:C11H23NO2
MW:201.305823564529
CID:5210142
PubChem ID:75525283

1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 2-methyl-1-[(tetrahydro-2,6-dimethyl-2H-pyran-4-yl)amino]-
    • 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol
    • Inchi: 1S/C11H23NO2/c1-8-5-10(6-9(2)14-8)12-7-11(3,4)13/h8-10,12-13H,5-7H2,1-4H3
    • InChI Key: PSYDDOQQQPKNOC-UHFFFAOYSA-N
    • SMILES: C(NC1CC(C)OC(C)C1)C(C)(O)C

1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-163497-1.0g
1-[(2,6-dimethyloxan-4-yl)amino]-2-methylpropan-2-ol
1553528-07-6
1g
$1142.0 2023-06-04
Enamine
EN300-163497-2.5g
1-[(2,6-dimethyloxan-4-yl)amino]-2-methylpropan-2-ol
1553528-07-6
2.5g
$2240.0 2023-06-04
Enamine
EN300-163497-0.05g
1-[(2,6-dimethyloxan-4-yl)amino]-2-methylpropan-2-ol
1553528-07-6
0.05g
$959.0 2023-06-04
Enamine
EN300-163497-0.25g
1-[(2,6-dimethyloxan-4-yl)amino]-2-methylpropan-2-ol
1553528-07-6
0.25g
$1051.0 2023-06-04
Enamine
EN300-163497-2500mg
1-[(2,6-dimethyloxan-4-yl)amino]-2-methylpropan-2-ol
1553528-07-6
2500mg
$1650.0 2023-09-22
Enamine
EN300-163497-0.1g
1-[(2,6-dimethyloxan-4-yl)amino]-2-methylpropan-2-ol
1553528-07-6
0.1g
$1005.0 2023-06-04
Enamine
EN300-163497-5.0g
1-[(2,6-dimethyloxan-4-yl)amino]-2-methylpropan-2-ol
1553528-07-6
5g
$3313.0 2023-06-04
Enamine
EN300-163497-10.0g
1-[(2,6-dimethyloxan-4-yl)amino]-2-methylpropan-2-ol
1553528-07-6
10g
$4914.0 2023-06-04
Enamine
EN300-163497-1000mg
1-[(2,6-dimethyloxan-4-yl)amino]-2-methylpropan-2-ol
1553528-07-6
1000mg
$842.0 2023-09-22
Enamine
EN300-163497-50mg
1-[(2,6-dimethyloxan-4-yl)amino]-2-methylpropan-2-ol
1553528-07-6
50mg
$707.0 2023-09-22

Additional information on 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol

Comprehensive Guide to 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol (CAS No. 1553528-07-6): Properties, Applications, and Market Insights

1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol (CAS No. 1553528-07-6) is a specialized organic compound with a unique molecular structure that combines an oxane ring with an amino alcohol functional group. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a chiral building block and intermediate in drug synthesis. The presence of both amino and hydroxyl groups in its structure makes it particularly valuable for creating bioactive molecules with tailored properties.

The chemical industry has seen growing interest in 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol as researchers explore its applications in developing new therapeutic agents. Recent studies suggest its potential in creating central nervous system (CNS) drugs, given its ability to cross the blood-brain barrier. This aligns with current pharmaceutical trends focusing on neurological disorders treatment, a hot topic in medical research today.

From a chemical perspective, 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol exhibits interesting stereochemical properties due to its chiral centers. The 2,6-dimethyloxane moiety contributes to its three-dimensional structure, which is crucial for molecular recognition in biological systems. These characteristics make it particularly valuable for asymmetric synthesis applications, where precise control of molecular configuration is essential.

The synthesis of 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol typically involves multi-step organic reactions, including ring formation and selective amination processes. Recent advancements in green chemistry have led to more efficient production methods with reduced environmental impact, addressing the growing demand for sustainable chemical processes in the industry.

In pharmaceutical applications, this compound serves as a valuable precursor for various drug candidates. Its structural features allow for the creation of molecules with improved pharmacokinetic properties, a key consideration in modern drug design. Researchers are particularly interested in its potential for developing targeted therapies, especially in areas like neurodegenerative diseases and pain management.

The market for 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol has shown steady growth, driven by increasing R&D activities in the pharmaceutical sector. As companies invest more in specialty chemicals for drug development, demand for high-quality intermediates like this compound continues to rise. The current focus on personalized medicine and precision therapeutics further enhances its commercial prospects.

Quality control is paramount when working with 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol, particularly for pharmaceutical applications. Advanced analytical techniques such as HPLC and chiral chromatography are employed to ensure purity and correct stereochemistry. These quality measures are essential for maintaining the compound's efficacy in downstream applications.

Storage and handling of 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol require standard laboratory precautions. The compound should be kept in airtight containers under appropriate conditions to maintain stability. While not classified as hazardous under normal circumstances, proper chemical safety protocols should always be followed when working with this or any other chemical substance.

Future research directions for 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol include exploring its potential in catalysis and material science applications. The compound's unique structure may offer advantages in creating functional materials with specific properties. Additionally, ongoing studies investigate its role in developing novel drug delivery systems, particularly for challenging therapeutic targets.

For researchers and industry professionals seeking high-purity 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol, it's crucial to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The growing importance of regulatory compliance in chemical supply chains makes supplier selection a critical factor in procurement decisions.

In conclusion, 1-(2,6-dimethyloxan-4-yl)amino-2-methylpropan-2-ol (CAS No. 1553528-07-6) represents an important chemical intermediate with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic versatility position it as a valuable tool for creating next-generation therapeutic agents. As scientific understanding of its properties deepens and synthetic methodologies improve, this compound is likely to play an increasingly significant role in advancing medicinal chemistry and drug discovery efforts.

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